Cas no 2108442-33-5 ({[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid)

• Product Name: {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid
• CAS No: 2108442-33-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD29079367
• CID: 4785179
• Update Time: 2025-06-12

{[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}acetic acid
• ([1-(2-Methoxyethyl)-1h-indol-4-yl]oxy)acetic acid
• BBL036590
• STL490915
• 2-{[1-(2-methoxyethyl)-1H-indol-4-yl]oxy}acetic acid
• {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid

• MDL： MFCD29079367
• Inchi： 1S/C13H15NO4/c1-17-8-7-14-6-5-10-11(14)3-2-4-12(10)18-9-13(15)16/h2-6H,7-9H2,1H3,(H,15,16)
• InChI Key： ALNOEVTWLXECRD-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=CC2=C1C=CN2CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 1.4
• Topological Polar Surface Area: 60.7

Additional information on {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid

Introduction to {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid (CAS No. 2108442-33-5)

{[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid (CAS No. 2108442-33-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of cellular signaling pathways and the treatment of diseases associated with aberrant signaling.

The chemical structure of {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid consists of an indole ring substituted with a methoxyethyl group and an acetic acid moiety. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. The methoxyethyl substitution adds polarity and flexibility to the molecule, which can influence its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid as a potent modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are involved in numerous physiological processes. The ability of this compound to interact with specific GPCRs has been demonstrated in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for conditions such as cardiovascular diseases, neurological disorders, and cancer.

In addition to its receptor-modulating properties, {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid has been extensively studied to understand its behavior in biological systems. In vitro assays have demonstrated that the compound exhibits good solubility and stability, which are essential for effective drug delivery. Furthermore, animal models have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, indicating its potential for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings provide a strong foundation for further clinical development.

The potential applications of {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an excellent tool for studying receptor-ligand interactions and signaling pathways in cell biology research. Additionally, it can be used as a lead compound for the development of more potent and selective analogs through structure-activity relationship (SAR) studies.

In conclusion, {[1-(2-Methoxyethyl)-1H-indol-4-yl]oxy}acetic acid (CAS No. 2108442-33-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in both clinical settings and basic scientific investigations.